Cas no 36031-67-1 (2-azido-1-(thiophen-2-yl)ethan-1-one)

2-Azido-1-(thiophen-2-yl)ethan-1-one is a heterocyclic organic compound featuring an azido functional group adjacent to a thiophene-substituted carbonyl moiety. This structure makes it a versatile intermediate in synthetic chemistry, particularly for click chemistry applications due to the reactivity of the azide group. The thiophene ring enhances its utility in materials science, offering potential applications in conductive polymers and pharmaceutical synthesis. Its well-defined reactivity profile allows for efficient functionalization, enabling the construction of complex molecular architectures. The compound is typically handled under controlled conditions due to the sensitivity of the azide group. It serves as a valuable building block for researchers developing advanced organic and hybrid materials.
2-azido-1-(thiophen-2-yl)ethan-1-one structure
36031-67-1 structure
Product Name:2-azido-1-(thiophen-2-yl)ethan-1-one
CAS No:36031-67-1
MF:C6H5N3OS
MW:167.188399076462
CID:1475428
PubChem ID:11789587
Update Time:2025-06-07

2-azido-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-azido-1-(2-thienyl)-
    • 2-azido-1-(thiophen-2-yl)ethan-1-one
    • 2-azido-1-(2-thienyl)ethan-1-one
    • 2-azido-1-thiophen-2-ylethanone
    • 2-azido-1-(2-thienyl)-ethan-1one
    • 36031-67-1
    • F2157-0633
    • UGAUPGUFBIXUBO-UHFFFAOYSA-N
    • AKOS019037077
    • Inchi: 1S/C6H5N3OS/c7-9-8-4-5(10)6-2-1-3-11-6/h1-3H,4H2
    • InChI Key: UGAUPGUFBIXUBO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CN=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 167.01545
  • Monoisotopic Mass: 167.01533297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 65.83

2-azido-1-(thiophen-2-yl)ethan-1-one Pricemore >>

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Additional information on 2-azido-1-(thiophen-2-yl)ethan-1-one

Exploring the Chemical Properties and Applications of Ethanone, 2-azido-1-(2-thienyl)- (CAS No. 36031-67-1)

Ethanone, 2-azido-1-(2-thienyl)- (CAS No. 36031-67-1) is a specialized organic compound that has garnered attention in various research and industrial applications due to its unique molecular structure. This compound, which combines a thienyl group with an azido functional group, serves as a versatile intermediate in synthetic chemistry. Its CAS number 36031-67-1 is often referenced in academic and industrial databases, making it a subject of interest for chemists and material scientists.

The molecular formula of Ethanone, 2-azido-1-(2-thienyl)- includes a thiophene ring, a heterocyclic compound known for its electron-rich properties. This structural feature enhances the compound's reactivity, particularly in click chemistry and polymer synthesis. Researchers have explored its potential in creating advanced materials, such as conductive polymers and photoresponsive compounds, which align with current trends in sustainable and smart material development.

One of the most notable applications of Ethanone, 2-azido-1-(2-thienyl)- is its role in bioorthogonal chemistry. The azido group in the compound allows for efficient coupling reactions with alkynes, a process widely used in labeling biomolecules. This has significant implications for drug discovery and diagnostic tools, addressing the growing demand for precision medicine and advanced healthcare solutions.

In the field of organic electronics, Ethanone, 2-azido-1-(2-thienyl)- has been investigated for its potential in designing organic semiconductors. The thienyl moiety contributes to the compound's ability to facilitate charge transport, making it a candidate for use in flexible electronics and photovoltaic devices. This aligns with the global push toward renewable energy and eco-friendly technologies.

The synthesis of Ethanone, 2-azido-1-(2-thienyl)- typically involves the reaction of 2-acetylthiophene with an azide source under controlled conditions. Researchers emphasize the importance of optimizing reaction parameters to achieve high yields and purity, as these factors are critical for industrial-scale production. Recent advancements in green chemistry have also prompted studies into more sustainable synthesis routes for this compound.

From a commercial perspective, the demand for Ethanone, 2-azido-1-(2-thienyl)- is driven by its utility in pharmaceuticals, agrochemicals, and specialty chemicals. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to research institutions and manufacturers. The compound's CAS No. 36031-67-1 is frequently searched in chemical databases, reflecting its relevance in ongoing scientific endeavors.

Safety and handling of Ethanone, 2-azido-1-(2-thienyl)- require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its stability. Researchers are encouraged to consult material safety data sheets (MSDS) and follow best practices when working with this compound.

In summary, Ethanone, 2-azido-1-(2-thienyl)- (CAS No. 36031-67-1) is a multifaceted compound with applications spanning from bioconjugation to organic electronics. Its unique structure and reactivity make it a valuable tool in modern chemistry, addressing both academic and industrial needs. As research continues to uncover new uses for this compound, its significance in advancing technology and science is expected to grow.

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